Cas no 2055719-93-0 (tert-butyl (2S)-1-(trifluoromethyl)pyrrolidine-2-carboxylate)

• Product Name: tert-butyl (2S)-1-(trifluoromethyl)pyrrolidine-2-carboxylate
• CAS No: 2055719-93-0
• MF: C₁₀H₁₆F₃NO₂
• MW: 239.234753608704
• CID: 5856283
• PubChem ID: 132585876
• Update Time: 2025-06-25

tert-butyl (2S)-1-(trifluoromethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-1-(trifluoromethyl)pyrrolidine-2-carboxylate
• AKOS032958224
• 2055719-93-0
• EN300-1122810

• Inchi： 1S/C10H16F3NO2/c1-9(2,3)16-8(15)7-5-4-6-14(7)10(11,12)13/h7H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： PWVXIZHHUZUOSZ-ZETCQYMHSA-N
• SMILES： FC(N1CCC[C@H]1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 239.11331324g/mol
• Monoisotopic Mass: 239.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl (2S)-1-(trifluoromethyl)pyrrolidine-2-carboxylate

Introduction to Tert-butyl (2S)-1-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS No. 2055719-93-0)

Tert-butyl (2S)-1-(trifluoromethyl)pyrrolidine-2-carboxylate, identified by its CAS number 2055719-93-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group and a chiral center at the 2-position of the pyrrolidine ring enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural features of tert-butyl (2S)-1-(trifluoromethyl)pyrrolidine-2-carboxylate contribute to its unique chemical and biological properties. The trifluoromethyl group, characterized by its high electronegativity, influences the electronic distribution of the molecule, thereby affecting its reactivity and interaction with biological targets. Additionally, the stereochemistry imposed by the (2S) configuration ensures enantioselective behavior, which is crucial for optimizing drug efficacy and minimizing side effects.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their role as key intermediates in the synthesis of bioactive molecules. The compound tert-butyl (2S)-1-(trifluoromethyl)pyrrolidine-2-carboxylate has been extensively studied for its potential applications in the development of novel therapeutic agents. Its structural motif is found in several pharmacologically active compounds, including those targeting neurological disorders, inflammatory diseases, and cancer.

One of the most compelling aspects of this compound is its versatility in drug design. The trifluoromethyl group can enhance metabolic stability, improve binding affinity to biological receptors, and modulate pharmacokinetic profiles. These attributes make it an attractive building block for medicinal chemists seeking to develop next-generation drugs. Furthermore, the chiral center at the 2-position allows for the exploration of enantiomeric relationships, which can lead to more tailored and effective therapeutic interventions.

Recent studies have highlighted the importance of trifluoromethylated pyrrolidines in medicinal chemistry. For instance, researchers have demonstrated that compounds containing this moiety exhibit enhanced bioavailability and prolonged half-life in vivo. This has been attributed to the electron-withdrawing nature of the trifluoromethyl group, which stabilizes reactive intermediates and reduces susceptibility to metabolic degradation. Such findings underscore the significance of tert-butyl (2S)-1-(trifluoromethyl)pyrrolidine-2-carboxylate as a pharmacophore in drug development.

The synthesis of tert-butyl (2S)-1-(trifluoromethyl)pyrrolidine-2-carboxylate involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include asymmetric hydrogenation to establish the (2S) configuration, followed by functional group manipulations to introduce the trifluoromethyl group. These synthetic strategies often employ transition metal catalysts and chiral auxiliaries to ensure high enantioselectivity and yield.

In conclusion, tert-butyl (2S)-1-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS No. 2055719-93-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a trifluoromethyl group and a chiral center, make it an invaluable intermediate for developing novel therapeutic agents. The growing body of research on this compound underscores its importance in addressing various medical challenges and improving patient outcomes.